Cas no 2228391-13-5 (2-3-chloro-4-(trifluoromethoxy)phenyl-2-methylpropan-1-amine)

• Product Name: 2-3-chloro-4-(trifluoromethoxy)phenyl-2-methylpropan-1-amine
• CAS No: 2228391-13-5
• MF: C₁₁H₁₃ClF₃NO
• MW: 267.675232648849
• CID: 6588967
• PubChem ID: 165884013
• Update Time: 2025-07-17

2-3-chloro-4-(trifluoromethoxy)phenyl-2-methylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-3-chloro-4-(trifluoromethoxy)phenyl-2-methylpropan-1-amine
• EN300-1944743
• 2-[3-chloro-4-(trifluoromethoxy)phenyl]-2-methylpropan-1-amine
• 2228391-13-5

• Inchi： 1S/C11H13ClF3NO/c1-10(2,6-16)7-3-4-9(8(12)5-7)17-11(13,14)15/h3-5H,6,16H2,1-2H3
• InChI Key： JWVMEGMPKZTXLO-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(C)(C)CN)OC(F)(F)F

Computed Properties

• Exact Mass: 267.0637762g/mol
• Monoisotopic Mass: 267.0637762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 35.2Ų

Additional information on 2-3-chloro-4-(trifluoromethoxy)phenyl-2-methylpropan-1-amine

Introduction to 2-3-chloro-4-(trifluoromethoxy)phenyl-2-methylpropan-1-amine (CAS No. 2228391-13-5)

2-3-chloro-4-(trifluoromethoxy)phenyl-2-methylpropan-1-amine, identified by the CAS number 2228391-13-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a phenyl ring substituted with chloro and trifluoromethoxy groups, coupled with an amine functional group linked to a branched alkyl chain. The unique structural features of this molecule make it a promising candidate for further exploration in drug discovery and development.

The presence of both chloro and trifluoromethoxy substituents on the phenyl ring introduces electronic and steric effects that can influence the compound's reactivity, solubility, and interactions with biological targets. The trifluoromethoxy group, in particular, is known for its ability to enhance metabolic stability and binding affinity, which are critical factors in the design of novel therapeutic agents. The 2-methylpropan-1-amine moiety provides a hydrophobic anchor that can facilitate membrane penetration, further enhancing the compound's potential as a bioactive molecule.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various disease pathways. The structural motif of 2-3-chloro-4-(trifluoromethoxy)phenyl-2-methylpropan-1-amine aligns well with several key pharmacological targets, including kinases, transcription factors, and enzyme inhibitors. Preliminary computational studies suggest that this compound may exhibit inhibitory activity against certain kinases by interacting with critical residues in the active site. This potential has prompted further investigation into its biochemical properties and pharmacological profile.

One of the most compelling aspects of this compound is its synthetic accessibility. The presence of readily available starting materials and well-established synthetic routes allows for scalable production, which is essential for both preclinical and clinical studies. Researchers have leveraged modern synthetic methodologies to optimize the yield and purity of 2-3-chloro-4-(trifluoromethoxy)phenyl-2-methylpropan-1-amine, ensuring that subsequent biological evaluations are conducted on high-quality material.

The pharmacokinetic properties of 2-chloro-4-(trifluoromethoxy)phenyl derivatives have been extensively studied due to their relevance in drug design. The combination of chloro and trifluoromethoxy groups often results in enhanced lipophilicity and improved oral bioavailability, which are desirable traits for any therapeutic agent. Additionally, the amine functionality can serve as a site for further derivatization, allowing chemists to fine-tune the compound's properties to meet specific pharmacological requirements.

Recent advancements in crystallographic techniques have provided valuable insights into the binding modes of similar phenyl derivatives with biological targets. These structural insights have been instrumental in guiding the design of next-generation compounds like 2-methylpropan-1-amino-substituted phenyl derivatives. By understanding how these molecules interact with their targets at the atomic level, researchers can make informed modifications to improve potency, selectivity, and overall efficacy.

The potential therapeutic applications of CAS No. 2228391-13-5 are broad and multifaceted. Given its structural similarities to known bioactive molecules, this compound may find utility in treating conditions such as cancer, inflammation, and metabolic disorders. Preclinical studies are currently underway to evaluate its efficacy against various disease models. These studies aim to establish a foundation for future clinical trials, where the safety and efficacy of 2-chloro-[trifluoromethoxy]-phenylpropylamine derivatives can be rigorously tested in human populations.

The role of computational chemistry in optimizing drug candidates cannot be overstated. Molecular modeling techniques have been employed to predict the binding affinity of 2-methylpropan-1-amino-substituted phenyl compounds to various biological targets. These predictions have guided experimental efforts, allowing researchers to prioritize promising candidates for further evaluation. By integrating computational methods with experimental data, scientists can accelerate the drug discovery process significantly.

In conclusion, 2-chloro-[trifluoromethoxy]-phenylpropylamine derivatives, exemplified by CAS No. 2228391-13-5, represent a compelling area of research within pharmaceutical chemistry. Their unique structural features offer potential advantages in terms of metabolic stability, binding affinity, and synthetic accessibility. As ongoing studies continue to uncover new insights into their pharmacological properties, these compounds hold promise for addressing unmet medical needs across multiple therapeutic areas.